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Compound of Interest

Compound Name:
(2R)-2-

(Methoxymethyl)morpholine

Cat. No.: B114748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

guidelines for (2R)-2-(Methoxymethyl)morpholine. It is intended for use by qualified

individuals trained in handling hazardous chemicals. All information should be supplemented

with a thorough review of the most current Safety Data Sheet (SDS) for the specific product

being used. The toxicological data presented is primarily for the parent compound, morpholine,

and should be considered as a surrogate in the absence of specific data for (2R)-2-
(Methoxymethyl)morpholine.

Chemical and Physical Properties
(2R)-2-(Methoxymethyl)morpholine is a morpholine derivative. While specific experimental

data for this compound is limited, the properties of the parent compound, morpholine, provide a

strong indication of its characteristics.
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Property Value Reference

Molecular Formula C₆H₁₃NO₂ [1]

Molecular Weight 131.17 g/mol [1]

CAS Number 157791-21-4 [1]

Appearance Liquid [2]

Synonyms
(R)-2-

(Methoxymethyl)morpholine
[1]

Properties of Morpholine (CAS 110-91-8) for reference:

Property Value Reference

Boiling Point 129 °C [3]

Melting Point -4.9 °C [3]

Flash Point 32 °C (Closed Cup) [3]

Density 0.996 g/mL at 25 °C

Solubility Soluble in water

Hazard Identification and GHS Classification
Based on available data for (2R)-2-(Methoxymethyl)morpholine and the more extensive data

for the parent compound, morpholine, the following hazards are identified.

GHS Pictograms for (2R)-2-(Methoxymethyl)morpholine:

GHS07: Exclamation Mark[1]

Hazard Statements for (2R)-2-(Methoxymethyl)morpholine:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

GHS Classification for Morpholine (as a surrogate):

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor.[4]

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[4]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin.

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled.

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.[4]

Serious Eye Damage/Irritation 1
H318: Causes serious eye

damage.

Reproductive Toxicity 2
H361: Suspected of damaging

fertility or the unborn child.

Toxicological Data (Primarily for Morpholine)
Metric Value Species Route Reference

LD₅₀ (Oral) 1900 mg/kg Rat Oral [3]

LD₅₀ (Dermal) 500 mg/kg Rabbit Dermal [3]

Experimental Protocols for Safe Handling
Personal Protective Equipment (PPE)
A risk assessment should be conducted for each specific use. The following PPE is generally

recommended:
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Eye/Face Protection: Chemical safety goggles and a face shield.

Skin Protection: Chemical-resistant gloves (e.g., butyl rubber, nitrile rubber), a lab coat, and

closed-toe shoes.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

inhalation risk is high, a NIOSH-approved respirator with an organic vapor cartridge is

recommended.

Handling and Storage
Handling:

Work in a well-ventilated area, preferably a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mist.

Use only non-sparking tools.

Take precautionary measures against static discharge.

Ground and bond containers when transferring material.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from heat, sparks, open flames, and hot surfaces.

Store in a corrosives-compatible area.

Keep away from oxidizing agents and strong acids.

Spill and Leak Procedures
Small Spills:
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Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the absorbed material into a suitable, labeled container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Large Spills:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill to prevent it from entering drains or waterways.

Follow the procedure for small spills.

It may be necessary to contain and dispose of the material as hazardous waste.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Visualizations
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Privileged Scaffold Chemical Synthesis

Biological Targets

(2R)-2-(Methoxymethyl)morpholine Morpholine Derivatives

Used as a
building block

CNS Receptors
(e.g., for mood disorders)

Enzymes
(e.g., in neurodegenerative diseases)

Tumor Signaling Pathways

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b114748?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

